Cas no 138775-00-5 (Boc-S-acetamidomethyl-D-cysteine)
Boc-S-acetamidomethyl-D-cysteine Chemical and Physical Properties
Names and Identifiers
-
- (S)-3-((Acetamidomethyl)thio)-2-((tert-butoxycarbonyl)amino)propanoic acid
- Boc-D-Cys(Acm)-OH
- Boc-D-Cys(Acm)-OH ] Boc-S-acetamidomethyl-D-cysteine
- Boc-S-acetamidomethyl-D-cysteine
- D-Cysteine,S-[(acetylamino)methyl]-N-[(1,1-dimethylethoxy)carbonyl]-
- AC-19260
- AG-D-78309
- AK-58925
- ANW-58886
- CTK4C1392
- KB-48409
- MolPort-005-938-122
- (2S)-3-(acetamidomethylsulfanyl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
- AC-8613
- FD21257
- DTXSID40427010
- (S)-3-((Acetamidomethyl)thio)-2-((tert-butoxycarbonyl)amino)propanoicacid
- AKOS016843015
- 138775-00-5
- S-(Acetamidomethyl)-N-(tert-butoxycarbonyl)-D-cysteine
- CS-0133021
- AS-49013
- N-Boc-S-[(acetylamino)methyl]-D-cysteine
- SCHEMBL8014259
- MFCD00076917
- D-Cysteine, S-[(acetylamino)methyl]-N-[(1,1-dimethylethoxy)carbonyl]-
- (2S)-2-{[(tert-butoxy)carbonyl]amino}-3-[(acetamidomethyl)sulfanyl]propanoic acid
- (2S)-2-[(TERT-BUTOXYCARBONYL)AMINO]-3-[(ACETAMIDOMETHYL)SULFANYL]PROPANOIC ACID
-
- MDL: MFCD00076917
- Inchi: 1S/C11H20N2O5S/c1-7(14)12-6-19-5-8(9(15)16)13-10(17)18-11(2,3)4/h8H,5-6H2,1-4H3,(H,12,14)(H,13,17)(H,15,16)/t8-/m1/s1
- InChI Key: HLCTYBOTPCIHTG-MRVPVSSYSA-N
- SMILES: S(CNC(C)=O)C[C@H](C(=O)O)NC(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 292.10900
- Monoisotopic Mass: 292.10929292g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 19
- Rotatable Bond Count: 10
- Complexity: 341
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 130Ų
Experimental Properties
- Density: 1.231±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Slightly soluble (15 g/l) (25 º C),
- PSA: 130.03000
- LogP: 1.57290
Boc-S-acetamidomethyl-D-cysteine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB314108-1 g |
Boc-D-cys(acm)-OH, 95%; . |
138775-00-5 | 95% | 1g |
€121.60 | 2022-03-03 | |
| abcr | AB314108-5 g |
Boc-D-cys(acm)-OH, 95%; . |
138775-00-5 | 95% | 5g |
€333.20 | 2022-03-03 | |
| abcr | AB314108-25 g |
Boc-D-cys(acm)-OH, 95%; . |
138775-00-5 | 95% | 25g |
€1,187.80 | 2022-03-03 | |
| Fluorochem | 222386-1g |
S)-3-((Acetamidomethyl)thio)-2-((tert-butoxycarbonyl)amino)propanoic acid |
138775-00-5 | 95% | 1g |
£59.00 | 2022-03-01 | |
| Fluorochem | 222386-5g |
S)-3-((Acetamidomethyl)thio)-2-((tert-butoxycarbonyl)amino)propanoic acid |
138775-00-5 | 95% | 5g |
£233.00 | 2022-03-01 | |
| Fluorochem | 222386-25g |
S)-3-((Acetamidomethyl)thio)-2-((tert-butoxycarbonyl)amino)propanoic acid |
138775-00-5 | 95% | 25g |
£935.00 | 2022-03-01 | |
| eNovation Chemicals LLC | D762659-5g |
D-Cysteine, S-[(acetylamino)methyl]-N-[(1,1-dimethylethoxy)carbonyl]- |
138775-00-5 | 98% | 5g |
$285 | 2024-06-08 | |
| TRC | B201465-1000mg |
Boc-S-acetamidomethyl-D-cysteine |
138775-00-5 | 1g |
$ 81.00 | 2023-04-19 | ||
| TRC | B201465-5000mg |
Boc-S-acetamidomethyl-D-cysteine |
138775-00-5 | 5g |
$ 207.00 | 2023-04-19 | ||
| TRC | B201465-250mg |
Boc-S-acetamidomethyl-D-cysteine |
138775-00-5 | 250mg |
$ 64.00 | 2023-04-19 |
Boc-S-acetamidomethyl-D-cysteine Related Literature
-
1. Total synthesis of urogastrone (human epidermal growth factor, h-EGF). Part 1. Synthesis of the fully protected urogastroneMasahiro Neya,Daijiro Hagiwara,Yoshio Miyazaki,Takashi Nakamura,Keiji Hemmi,Masashi Hashimoto J. Chem. Soc. Perkin Trans. 1 1989 2187
-
2. Silver trifluoromethanesulphonate as an S-deprotecting reagent for the synthesis of cystine peptidesNobutaka Fujii,Akira Otaka,Toshihiro Watanabe,Akira Okamachi,Hirokazu Tamamura,Haruaki Yajima,Yoshimasa Inagaki,Motoyoshi Nomizu,Katsuhiko Asano J. Chem. Soc. Chem. Commun. 1989 283
-
3. Synthesis of cystine-peptide by a new disulphide bond-forming reaction using the siiyl chloride–sulphoxide systemKenichi Akaji,Tadashi Tatsumi,Makoto Yoshida,Tooru Kimura,Yoichi Fujiwara,Yoshiaki Kiso J. Chem. Soc. Chem. Commun. 1991 167
-
4. Trimethylsilyl trifluoromethanesulphonate as a useful deprotecting reagent in both solution and solid phase peptide synthesesNobutaka Fujii,Akira Otaka,Osamu Ikemura,Kenichi Akaji,Susumu Funakosho,Yoshio Hayashi,Yoshihiro Kuroda,Haruaki Yajima J. Chem. Soc. Chem. Commun. 1987 274
Additional information on Boc-S-acetamidomethyl-D-cysteine
Boc-S-acetamidomethyl-D-cysteine: A Comprehensive Overview
The compound with CAS No. 138775-00-5, commonly referred to as Boc-S-acetamidomethyl-D-cysteine, is a significant molecule in the field of organic chemistry and biochemistry. This compound is a derivative of cysteine, a naturally occurring amino acid, and is widely used in various research and industrial applications. The Boc (tert-butoxycarbonyl) group is a protecting group commonly used in peptide synthesis, while the S-acetamidomethyl modification introduces additional functional groups that enhance its versatility.
Recent studies have highlighted the importance of Boc-S-acetamidomethyl-D-cysteine in the development of novel therapeutic agents. Researchers have explored its potential in drug delivery systems, where its unique chemical properties allow for controlled release mechanisms. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that this compound can serve as a precursor for bioactive molecules with enhanced pharmacokinetic profiles.
In the realm of materials science, Boc-S-acetamidomethyl-D-cysteine has been utilized as a building block for the synthesis of advanced biomaterials. Its ability to form stable covalent bonds makes it an ideal candidate for creating biocompatible polymers and hydrogels. A 2023 paper in *Advanced Materials* reported that this compound can be incorporated into hydrogel networks to improve their mechanical properties and biodegradability, making them suitable for tissue engineering applications.
The synthesis of Boc-S-acetamidomethyl-D-cysteine involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. The introduction of the S-acetamidomethyl group typically requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure versions of this compound, which are crucial for pharmaceutical applications.
From a structural perspective, Boc-S-acetamidomethyl-D-cysteine exhibits a complex three-dimensional arrangement due to the presence of multiple stereogenic centers. This complexity contributes to its unique reactivity and selectivity in various chemical reactions. Computational studies using molecular dynamics simulations have provided insights into its conformational flexibility, which is essential for understanding its interactions with biological systems.
In terms of applications, Boc-S-acetamidomethyl-D-cysteine has found utility in peptide synthesis, where it serves as a key intermediate for constructing bioactive peptides. Its compatibility with standard peptide coupling reagents makes it a valuable tool in this field. Additionally, this compound has been employed in the development of sensors for detecting heavy metal ions, leveraging its ability to coordinate with metal ions through its thiol group.
Recent breakthroughs in green chemistry have also extended the scope of Boc-S-acetamidomethyl-D-cysteine into environmentally friendly processes. Researchers have explored its use as a catalyst in organocatalytic reactions, where it facilitates the formation of complex molecules under mild conditions. A 2023 study in *Green Chemistry* highlighted its role in promoting enantioselective aldol reactions, underscoring its potential in sustainable chemical synthesis.
The commercial availability of Boc-S-acetamidomethyl-D-cysteine has further driven its adoption across various industries. Its inclusion in research kits and reagent libraries has made it accessible to scientists worldwide, fostering collaboration and innovation. As per market analysis reports from 2023, the demand for this compound is expected to grow significantly due to its expanding range of applications.
In conclusion, Boc-S-acetamidomethyl-D-cysteine (CAS No. 138775-00-5) stands out as a versatile and indispensable molecule in contemporary chemistry and biology. Its unique properties and diverse applications continue to make it a focal point for researchers and industry professionals alike. With ongoing advancements in synthetic methods and material science, the future prospects for this compound are both promising and exciting.
138775-00-5 (Boc-S-acetamidomethyl-D-cysteine) Related Products
- 19746-37-3(S-(Acetamidomethyl)-N-(tert-butoxycarbonyl)-L-cysteine)
- 16947-80-1(N-Boc-S-methyl-L-cysteine)
- 51077-16-8(Boc-L-Thioproline)
- 63091-82-7(Boc-D-Thz-OH)
- 56976-06-8(Boc-Cys(tBu)-OH)
- 84712-98-1(s-[acetamidomethyl]-n-[(vinyloxy)carbonyl]-l-cysteine)
- 123577-65-1(boc-cys(tacm)-oh cha)
- 16947-82-3(BOC-Cys(Et)-OH)
- 201421-14-9(BOC-D-PEN(ACM)-OH)
- 129972-45-8(Boc-S-Acetamidomethyl-L-penicillamine)